Cas no 2227814-14-2 (methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate
• CAS No: 2227814-14-2
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 5829542
• PubChem ID: 165690038
• Update Time: 2025-05-24

methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate
• EN300-1836381
• 2227814-14-2

• Inchi： 1S/C11H14O5/c1-15-10-5-7(3-4-8(10)12)9(13)6-11(14)16-2/h3-5,9,12-13H,6H2,1-2H3/t9-/m0/s1
• InChI Key： HZXWAYXFSSLTTI-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate

Introduction to Methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate (CAS No. 2227814-14-2)

Methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate, with the chemical identifier CAS No. 2227814-14-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex stereochemical configuration and functional groups, has garnered attention for its potential applications in drug development and therapeutic research.

The molecular structure of methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate consists of a propanoate ester moiety linked to a chiral center at the third carbon atom, which imparts a specific stereochemical arrangement. The presence of hydroxyl groups and a methoxy-substituted phenyl ring further enhances its chemical reactivity and biological significance. These features make it a valuable candidate for exploring novel pharmacological pathways and mechanisms.

In recent years, the study of chiral compounds has seen remarkable advancements, particularly in understanding their role in biological systems and drug interactions. The stereochemistry of methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate plays a crucial role in determining its biological activity. Research has demonstrated that enantiomers, such as this compound, can exhibit significantly different pharmacological effects due to their distinct interactions with biological targets.

One of the most compelling aspects of methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate is its potential as a precursor in the synthesis of more complex pharmaceutical molecules. The compound's unique structural features allow for diverse chemical modifications, enabling the development of novel drug candidates with tailored properties. This flexibility is particularly valuable in the context of medicinal chemistry, where precise control over molecular structure is essential for achieving desired therapeutic outcomes.

Recent studies have highlighted the importance of natural product-inspired scaffolds in drug discovery. Methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate shares structural similarities with several bioactive natural products, suggesting that it may possess similar pharmacological properties. For instance, compounds derived from phenolic acids and their derivatives have been extensively studied for their anti-inflammatory, antioxidant, and antimicrobial activities. The presence of hydroxyl and methoxy groups in methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate aligns it with this class of bioactive molecules.

The synthesis of methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The stereoselective synthesis of the chiral center is particularly challenging but crucial for obtaining the desired enantiomer. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity. These methods not only enhance the yield but also minimize unwanted byproducts, ensuring the compound's suitability for further applications.

In the realm of drug development, methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate has been explored as a potential intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, making them attractive targets for therapeutic intervention. By modulating kinase activity, small molecule inhibitors can address a wide range of diseases, including cancer and inflammatory disorders. The structural features of methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate make it an excellent candidate for designing kinase inhibitors with high specificity and efficacy.

Another area where this compound shows promise is in the development of antioxidants and anti-inflammatory agents. Oxidative stress and inflammation are key pathological processes underlying many chronic diseases. Natural product-inspired molecules have been extensively investigated for their ability to scavenge free radicals and modulate inflammatory pathways. Methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate, with its rich functional group distribution, exhibits potential antioxidant properties that warrant further exploration.

The pharmacokinetic profile of methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate is also an important consideration in its potential therapeutic applications. Studies on similar compounds have shown that factors such as solubility, stability, and metabolic clearance can significantly influence their bioavailability and efficacy. Understanding these parameters is crucial for optimizing drug formulations and ensuring that the compound reaches its target site effectively.

In conclusion, methyl (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoate represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features, coupled with its potential applications in drug development and therapeutic research, make it a valuable compound for further investigation. As our understanding of chiral chemistry and natural product-inspired scaffolds continues to evolve, compounds like methyl (CAS No. 2227814-14-2) are poised to play a significant role in shaping the future of medicine.